1-(4-Phenylpiperazin-1-yl)-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone

• IUPAC Name: 2-[[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C21H22N4O2S/c1-16-7-5-6-10-18(16)20-22-23-21(27-20)28-15-19(26)25-13-11-24(12-14-25)17-8-3-2-4-9-17/h2-10H,11-15H2,1H3
• InChI Key: DPIKKVOISZMARR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(O2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol
• CAS No.: 850936-67-3

Description

1-(4-Phenylpiperazin-1-yl)-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone is a useful research compound. Its molecular formula is C21H22N4O2S and its molecular weight is 394.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tuberculostatic Activity

Research into derivatives of phenylpiperazine, including compounds structurally related to 1-(4-Phenylpiperazin-1-yl)-2-((5-(o-tolyl)-1,3,4-oxadiazol-2-yl)thio)ethanone, has shown promising tuberculostatic activity. Specifically, these compounds have been tested in vitro for their ability to inhibit the growth of tuberculosis-causing bacteria, with minimum inhibiting concentrations (MICs) ranging from 25 to 100 mg/mL (Foks et al., 2004).

Anticonvulsant Activity

The structural framework of this compound is also explored for its potential anticonvulsant activity. Novel semicarbazones based on 2,5-disubstituted-1,3,4-oxadiazoles have been designed and synthesized, demonstrating the significance of a four-binding site pharmacophoric model hypothesis for anticonvulsant activity. These compounds have been tested using various seizure models, with some showing promising results (Rajak et al., 2010).

Antimicrobial Activity

The oxadiazole derivatives, closely related to the chemical structure , have been synthesized and evaluated for their antimicrobial properties. Some derivatives have shown significant activity against strains of S. aureus and P. aeruginosa, indicating the potential for these compounds to be developed into new antimicrobial agents. Para-substitution on the oxadiazole ring has been found to enhance the antimicrobial activity of these compounds (Fuloria et al., 2009).

Heterocyclic Rearrangements

Research has also delved into the rearrangement of heterocyclic compounds, including those with oxadiazole rings, to form new structures with potential pharmacological applications. These studies highlight the versatility of the oxadiazole ring in synthesizing compounds with varied biological activities (Potkin et al., 2012).